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Compound of Interest

Compound Name:
3-(2-Bromoethyl)pyridine

hydrobromide

CAS No.: 41039-91-2

Cat. No.: B1290233

Get Quote

Executive Summary & Chemical Profile[1]
3-(2-Bromoethyl)pyridine hydrobromide (CAS: 41039-91-2) is a bifunctional pyridine

derivative utilized primarily as an intermediate in the synthesis of antihistamines, nicotinic

receptor ligands, and agrochemicals.[1]

While often classified as a standard irritant in generic databases, this compound must be

handled with the respect due to an alkylating agent. Structurally, it possesses a primary alkyl

bromide susceptible to nucleophilic attack. Upon neutralization of the hydrobromide salt, the

free base can undergo intermolecular alkylation or, less frequently, intramolecular cyclization.[1]
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Property Specification Operational Implication

CAS Number 41039-91-2
Use for exact inventory

tracking.[1]

Formula
Molecular Weight: 266.96

g/mol .[1]

Appearance
White to light yellow crystalline

solid

Discoloration indicates

decomposition (liberation of

or HBr).[1]

Melting Point 148–152 °C
Stable solid at RT; avoid high-

heat milling.[1]

Solubility Methanol, Ethanol, DMSO

Use polar protic/aprotic

solvents for decontamination.

[1]

pKa ~3.0 (Pyridine Nitrogen)

Exists as salt in acidic media;

free base liberates at pH > 4.

[1]

Hazard Identification & Mechanistic Toxicology[1]
The Alkylation Risk
The primary hazard of 3-(2-Bromoethyl)pyridine is not merely acidity (from HBr) but alkylation.

[1] The carbon attached to the bromine is electron-deficient. In physiological pH (or upon

contact with sweat/mucosa), the HBr dissociates, and the resulting free base can alkylate DNA

(guanine residues) or proteins.[1]

Mechanism of Action & Quenching Logic: The following diagram illustrates the electrophilic

nature of the compound and how thiosulfate acts as a "suicide nucleophile" to neutralize it.
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Figure 1: Competitive reaction pathway showing biological damage vs. chemical neutralization.

[1]

GHS Classification (Aggregated)[1]
H314/H315: Causes severe skin burns and eye damage (Category 1B/2).[1] Note: Treat as

corrosive due to delayed vesicant potential.

H302: Harmful if swallowed.[1][2]

H335: May cause respiratory irritation (STOT SE 3).[1][2]

Engineering Controls & Personal Protective
Equipment (PPE)[1]
Do not rely on standard "nitrile gloves and lab coat" protocols.[1] The lipophilic nature of the

bromoethyl chain allows for permeation through thin nitrile.

PPE Matrix[1]
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Protection Zone Recommended Equipment Rationale

Respiratory
N95 (minimum) or P100

Respirator

Prevents inhalation of

hygroscopic dust which forms

HBr in lungs.[1]

Dermal (Hands)

Double Gloving

Required:Inner: Laminate film

(Silver Shield/4H)Outer: Nitrile

(5 mil minimum)

Standard nitrile breakthrough

time is <15 mins for alkyl

bromides in solution.[1]

Laminate provides >4h

protection.[1]

Ocular Chemical Splash Goggles

Safety glasses are insufficient

against dust ingress or

splashes.[1]

Body Tyvek Lab Coat or Apron

Cotton absorbs alkylating

agents, holding them against

the skin.

Engineering Controls
Primary Containment: All weighing and transfer operations must occur inside a Class II

Fume Hood or Glovebox.[1]

Static Control: Use anti-static weighing boats. The powder is dry and prone to static cling,

increasing dispersion risk.

Operational Protocol: Safe Handling & Synthesis
Weighing and Transfer

Pre-Check: Verify the presence of a neutralization bath (See Section 5) before opening the

container.

Taring: Tare the weighing boat inside the hood. Do not remove the stock bottle from the

hood.
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Transfer: Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination

of other reagents.[1]

Resealing: Clean threads of the bottle with a dry Kimwipe before closing to prevent salt crust

formation (which can compromise the seal).

Reaction Setup (Causality-Driven)
Solvent Choice: Avoid nucleophilic solvents (like water or low-MW alcohols) unless solvolysis

is intended.[1] Use DCM, DMF, or Acetonitrile.[1]

Base Addition: When neutralizing the HBr salt to generate the free base for reaction, add the

organic base (e.g., TEA, DIPEA) slowly at 0°C.[1]

Reasoning: Exothermic deprotonation can accelerate side-reactions (polymerization) or

vaporization of the free base.[1]

Emergency Response & Decontamination (Self-
Validating System)
This section details a "Self-Validating" decontamination protocol. The color change confirms the

destruction of the alkylating agent.

The "Thiosulfate Quench" System
Alkyl bromides react rapidly with sodium thiosulfate (

) to form non-toxic Bunte salts.[1]

Preparation of Decon Solution:

10% w/v Sodium Thiosulfate in water.[1]

Add 1% Sodium Carbonate (to neutralize HBr evolved).[1]

Validation Indicator: Add a trace of 4-(p-nitrobenzyl)pyridine (NBP) if available (turns blue

with alkylators), OR simply rely on the solubility change (Bunte salts are highly water-soluble;

the starting material is not soluble in pure water without acid).[1]
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Spill Response Workflow
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Figure 2: Decision matrix for spill remediation.

First Aid
Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use alcohol (enhances

skin absorption).[1]

Eye Contact: Rinse for 15 minutes.[1] Consult an ophthalmologist immediately (corrosive

risk).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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